Cas no 408309-53-5 (Thionaphthenquinone 3-Hydrazone)
Thionaphthenquinone 3-Hydrazone Chemical and Physical Properties
Names and Identifiers
-
- Thionaphthenquinone 3-Hydrazone
- 2C-D
- Thionaphthenquinone
-
- Inchi: 1S/C8H6N2OS/c9-10-7-5-3-1-2-4-6(5)12-8(7)11/h1-4,9,11H
- InChI Key: JOXFPVRGAQBTRG-UHFFFAOYSA-N
- SMILES: S1C(=C(C2C=CC=CC1=2)N=N)O
Experimental Properties
- Melting Point: 129-130°C
Thionaphthenquinone 3-Hydrazone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T367720-1g |
Thionaphthenquinone 3-Hydrazone |
408309-53-5 | 1g |
$190.00 | 2023-05-17 | ||
| TRC | T367720-10g |
Thionaphthenquinone 3-Hydrazone |
408309-53-5 | 10g |
$1487.00 | 2023-05-17 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-220238-1 g |
Thionaphthenquinone 3-Hydrazone, |
408309-53-5 | 1g |
¥2,708.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-220238-1g |
Thionaphthenquinone 3-Hydrazone, |
408309-53-5 | 1g |
¥2708.00 | 2023-09-05 |
Thionaphthenquinone 3-Hydrazone Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on Thionaphthenquinone 3-Hydrazone
Thionaphthenquinone 3-Hydrazone (CAS No. 408309-53-5): A Comprehensive Overview
Thionaphthenquinone 3-Hydrazone, with the chemical identifier CAS No. 408309-53-5, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural framework, has garnered attention for its potential applications in various therapeutic and industrial domains. The molecule's distinct architecture, combining a thiophene ring with a quinoxalone moiety, positions it as a versatile scaffold for further chemical modifications and functionalization.
The study of Thionaphthenquinone 3-Hydrazone has been extensively explored in recent years, particularly in the context of its pharmacological properties. Researchers have been particularly intrigued by its ability to exhibit antioxidant, anti-inflammatory, and even anticancer activities. These properties stem from its ability to interact with biological targets in a manner that disrupts pathological processes while maintaining cellular homeostasis.
In the realm of medicinal chemistry, the synthesis and derivatization of Thionaphthenquinone 3-Hydrazone have been subjects of considerable interest. The compound's hydrazone functional group provides a reactive site for further chemical transformations, allowing chemists to design analogs with enhanced efficacy or selectivity. Recent advancements in synthetic methodologies have enabled the preparation of novel derivatives that exhibit improved pharmacokinetic profiles, making them more suitable for clinical applications.
The pharmacological evaluation of Thionaphthenquinone 3-Hydrazone has revealed several promising avenues for therapeutic intervention. Studies have demonstrated its ability to scavenge reactive oxygen species (ROS), thereby mitigating oxidative stress—a key factor in numerous diseases. Additionally, its anti-inflammatory effects have been attributed to its capacity to modulate cytokine production and inhibit the activity of pro-inflammatory enzymes such as COX-2 and NF-κB.
One of the most compelling aspects of Thionaphthenquinone 3-Hydrazone is its potential in oncology research. Preclinical studies have shown that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and inhibiting key signaling pathways involved in tumor growth. Furthermore, its ability to selectively target cancer cells while sparing healthy tissues suggests that it may serve as a valuable candidate for development into next-generation chemotherapeutic agents.
The structural features of Thionaphthenquinone 3-Hydrazone, particularly the presence of both sulfur and oxygen atoms within its heterocyclic core, contribute to its unique reactivity and biological activity. These elements allow the molecule to engage with various biological targets, including enzymes and receptors, thereby modulating cellular processes at multiple levels. This multifaceted interaction profile makes it an attractive scaffold for drug discovery efforts aimed at addressing complex diseases.
In conclusion, Thionaphthenquinone 3-Hydrazone (CAS No. 408309-53-5) represents a promising compound with diverse applications in pharmaceutical research. Its ability to exhibit antioxidant, anti-inflammatory, and anticancer properties positions it as a valuable candidate for further development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play an increasingly significant role in addressing unmet medical needs.
408309-53-5 (Thionaphthenquinone 3-Hydrazone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)